{3-iodo-5-methoxy-4-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl}methanol

• IUPAC Name: [3-iodo-5-methoxy-4-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl]methanol
• InChI: InChI=1S/C15H11F3INO5/c1-24-13-5-8(7-21)4-10(19)14(13)25-12-3-2-9(15(16,17)18)6-11(12)20(22)23/h2-6,21H,7H2,1H3
• InChI Key: KTOXGJLNOZJMFD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)CO)I)OC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C15H11F3INO5
• Molecular Weight: 469.15 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the iodine atom could be introduced through an electrophilic aromatic substitution reaction. The methoxy group might be added through a Williamson ether synthesis, and the nitro group could be added through a nitration reaction. The trifluoromethyl group could be introduced using a reagent like trifluoromethyl iodide.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of these functional groups around the phenyl ring. The presence of the iodine atom, which is a large and heavy atom, could influence the overall shape of the molecule.

Chemical Reactions Analysis

The compound could participate in a variety of chemical reactions. For example, the iodine atom could be replaced with another group in a nucleophilic aromatic substitution reaction. The nitro group could be reduced to an amine group, and the methoxy group could be cleaved to form a hydroxyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the presence of the iodine atom could increase the compound’s molecular weight and density. The nitro group could contribute to the compound’s reactivity.

Mechanism of Action

The mechanism of action of the compound would depend on its intended use. For example, if the compound is intended to be used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with the compound would depend on its physical and chemical properties. For example, compounds containing iodine and nitro groups can be hazardous and require careful handling.

Future Directions

Future research on the compound could involve studying its reactivity, exploring its potential uses, and developing methods for its synthesis.